5-Chloro-6-(3-chlorophenyl)-2-methylpyridazin-3(2H)-one

• IUPAC Name: 5-chloro-6-(3-chlorophenyl)-2-methylpyridazin-3-one
• InChI: InChI=1S/C11H8Cl2N2O/c1-15-10(16)6-9(13)11(14-15)7-3-2-4-8(12)5-7/h2-6H,1H3
• InChI Key: VMVNHTWTVARXAO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(C(=N1)C2=CC(=CC=C2)Cl)Cl
• Molecular Formula: C11H8Cl2N2O
• DSSTOX Substance ID: DTXSID20426288
• Molecular Weight: 255.10 g/mol
• CAS RN: 849021-00-7

Description

5-Chloro-6-(3-chlorophenyl)-2-methylpyridazin-3(2H)-one, commonly referred to as 5-Cl-6-CP-2-MP, is an organic compound that has been used in numerous scientific research applications. Its chemical structure consists of a pyridazinone ring with a chlorine substituent at the 5-position and a 3-chlorophenyl substituent at the 6-position. This compound has been used in a variety of scientific research applications, including its use as an inhibitor of cytochrome P450 enzymes, as a potential anti-cancer agent, and as a potential anti-inflammatory agent. In

Scientific Research Applications

• Chemical Reactions and Structural Analysis : This compound undergoes various chemical reactions, including nucleophilic substitution and hydrodeiodination, as studied by Károlyházy et al. (2010) (Károlyházy et al., 2010). Additionally, its crystal structure and characteristics have been examined through different spectroscopic techniques and crystallographic analysis, as researched by Alaşalvar et al. (2014) (Alaşalvar et al., 2014) and Xia (2001) (Xia, 2001).

• Corrosion Inhibition : The inhibitory effect of pyridazines, a class of compounds to which the subject compound belongs, on copper corrosion in nitric acid has been studied using density functional theory calculations, as described by Zarrouk et al. (2012) (Zarrouk et al., 2012). Similarly, Bouklah et al. (2006) investigated the effect of pyridazine compounds on steel corrosion in sulfuric acid solutions, determining their inhibition efficiency and adsorption characteristics (Bouklah et al., 2006).

• Biological Activity : Jiu-fu et al. (2015) synthesized a related pyrazolo[1,5-a]pyrimidin-7-amine derivative and evaluated its moderate anticancer activity (Jiu-fu et al., 2015). Moreover, El-Moneim et al. (2011) prepared nitrogen heterocycles and assessed their antioxidant and antitumor activities (El-Moneim et al., 2011).

• Solubility Studies : The solubility of various chlorophenyl compounds, including derivatives similar to the subject compound, in different solvent mixtures has been analyzed by Soltanpour et al. (2010) (Soltanpour et al., 2010).

• Synthetic Applications : The synthesis of related compounds, often serving as intermediates for pesticides and antiviral drugs, has been explored in studies like that of Chun-shen (2009) (Chun-shen, 2009).

Future Directions